Cas no 1368341-83-6 (3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid)

3-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused imidazo-pyridine scaffold. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its rigid bicyclic structure and functional carboxyl group enable selective modifications, making it valuable for constructing complex pharmacophores. The methyl substitution at the 3-position enhances stability and influences electronic properties, which can be tailored for specific applications. This compound is commonly utilized in medicinal chemistry for exploring novel drug candidates, owing to its potential in modulating biological targets. High purity grades are available to ensure reproducibility in research and industrial processes.
3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid structure
1368341-83-6 structure
Product Name:3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
CAS No:1368341-83-6
MF:C9H12N2O2
MW:180.203782081604
CID:5907760
PubChem ID:82409125
Update Time:2025-06-11

3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1368341-83-6
    • EN300-7462455
    • 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
    • Inchi: 1S/C9H12N2O2/c1-6-5-10-8-7(9(12)13)3-2-4-11(6)8/h5,7H,2-4H2,1H3,(H,12,13)
    • InChI Key: PMVWMPVMQFFFIJ-UHFFFAOYSA-N
    • SMILES: OC(C1C2=NC=C(C)N2CCC1)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.1Ų

3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid Pricemore >>

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Additional information on 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid

Exploring the Potential of 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1368341-83-6) in Modern Pharmaceutical Research

The compound 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1368341-83-6) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. As a derivative of the imidazo[1,2-a]pyridine scaffold, this molecule is part of a broader class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of small-molecule inhibitors and modulators targeting various disease pathways.

One of the key reasons for the growing interest in 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid is its potential application in addressing unmet medical needs. For instance, recent studies have explored its utility in designing novel anti-inflammatory and antimicrobial agents. The imidazo[1,2-a]pyridine core is known to interact with multiple biological targets, making it a versatile scaffold for medicinal chemistry. This aligns with current trends in drug development, where researchers are increasingly focusing on multi-target therapies to combat complex diseases such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the compound's carboxylic acid functional group offers opportunities for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced pharmacological properties. This flexibility is particularly valuable in the context of fragment-based drug design, a strategy that has gained traction in recent years. The ability to modify the 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid structure allows researchers to fine-tune its physicochemical properties, such as solubility and bioavailability, which are critical for drug efficacy.

Another area where CAS No. 1368341-83-6 is making waves is in the field of agrochemicals. The imidazo[1,2-a]pyridine moiety has shown promise in the development of new crop protection agents, reflecting the broader shift toward sustainable agriculture. As the demand for environmentally friendly pesticides grows, compounds like 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid are being investigated for their potential to replace traditional, less eco-friendly alternatives.

In addition to its pharmaceutical and agrochemical applications, 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid is also being studied for its role in material science. The compound's aromatic system and functional groups make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. This interdisciplinary potential highlights the versatility of imidazo[1,2-a]pyridine derivatives and underscores the importance of continued research into their properties.

For researchers and industry professionals seeking high-quality CAS No. 1368341-83-6, it is essential to source the compound from reputable suppliers to ensure purity and consistency. The compound's stability and handling requirements should also be carefully considered, particularly in large-scale synthesis or formulation processes. As interest in 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid grows, advancements in its production and application are expected to further expand its utility across multiple sectors.

In conclusion, 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1368341-83-6) represents a promising area of research with broad implications for drug discovery, agrochemicals, and material science. Its unique structural features and functional versatility make it a valuable tool for scientists exploring new therapeutic and technological frontiers. As the scientific community continues to uncover its potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science and industry.

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